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Compound of Interest

Alanine, N-(4-chlorophenyl)-2-
Compound Name:

methyl-
CAS No.: 17413-86-4
Cat. No.: B3336055

Get Quote

Substance Identification & Chemical Logic

CAS Number: 17413-86-4 IUPAC Name: 2-[(4-chlorophenyl)amino]-2-methylpropanoic acid
Molecular Formula: C10H12CINO2 Molecular Weight: 213.66 g/mol [1]

Structural Analysis & Hazard Prediction

To understand the safety profile of this compound, we must analyze its functional moieties. It is
the nitrogen isostere of Clofibric Acid (a lipid-lowering agent metabolite).

» Carboxylic Acid Moiety (-COOH): Confers acidity (pKa approx 3.5-4.5). This drives the
requirement for pH-resistant gloves and suggests eye irritation potential (H319).

 Aniline Derivative (N-Aryl): The 4-chloroaniline substructure implies potential toxicity. While
the steric bulk of the gem-dimethyl group reduces metabolic availability compared to simple
chloroanilines, potential hepatotoxicity or hematological effects (methemoglobinemia) cannot
be ruled out without specific data.
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o Gem-Dimethyl Group: Increases lipophilicity compared to alanine, potentially aiding skin
absorption.

Hazard Identification (GHS Classification)

Note: As a research chemical with limited specific toxicological data, these classifications are
derived from Structure-Activity Relationship (SAR) analysis of close analogs (Clofibric acid, 4-
Chloroaniline).

Signal Word:WARNING

Hazard Class Category Hazard Statement Code
Acute Toxicity (Oral) 4 Harmful if swallowed. H302
Skin

2 Causes skin irritation. H315

Corrosion/Irritation

Causes serious eye

Serious Eye Damage 2A o H319
irritation.[2]
STOT - Single May cause respirato
J 3 _ .y- P i H335
Exposure irritation.[2]

Precautionary Logic[2]

e P261: Avoid breathing dust.[2][3][4] (The solid acid can sublime or form fine particulates).

o P280: Wear protective gloves/eye protection. (Nitrile rubber is preferred due to the
chlorinated aromatic ring).

Composition & Purity Verification

For research applications, impurities often dictate the hazard profile more than the parent
compound.

o Common Impurities: 4-Chloroaniline (highly toxic), 2-bromo-2-methylpropanoic acid.

» Purity Standard: >98% (HPLC).

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


http://file.medchemexpress.com/batch_PDF/HY-W014114/2-Chlorophenyl-phenyl-methanone-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-W014114/2-Chlorophenyl-phenyl-methanone-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-W014114/2-Chlorophenyl-phenyl-methanone-SDS-MedChemExpress.pdf
https://www.peptide.com/custdocs/MSDS%20UHF124%20H-Phe(4-NH2)-OH.pdf
https://www.fishersci.com/store/msds?partNumber=AC157280050&productDescription=DL-P-CHLOROPHENYLALANINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3336055?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protocol: Self-Validating Purity Check (HPLC)

Rationale: To ensure safety, one must verify that free 4-chloroaniline is not present, as its
toxicity threshold is significantly lower than the target compound.

Mobile Phase A: 0.1% Formic Acid in Water Mobile Phase B: Acetonitrile Column: C18 Reverse
Phase (e.g., Agilent Zorbax), 3.5 um, 4.6 x 100 mm. Gradient: 5% B to 95% B over 10 minutes.
Detection: UV @ 254 nm (aromatic ring) and 210 nm (amide/acid).

Validation Step:

« Inject a standard of 4-Chloroaniline. Retention time (RT) will be significantly different due to
lack of the carboxylic acid group.

 If a peak appears at the 4-Chloroaniline RT in your sample, the SDS requirements for 4-
Chloroaniline (Carcinogen/Toxic) immediately supersede this guide.

Emergency Response & First Aid
Decision Logic Diagram

The following diagram illustrates the critical decision pathways for exposure response,
prioritizing the chemical's specific risks (acidity and chlorination).
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Exposure Incident

Identify Route

Skin Contact Eye Contact Inhalation
(Acidic/Lipophilic) (Corrosive Risk) (Dust/Aerosol)

1. Brush off dry particles 1. Irrigate Isotonic Saline (15m) 1. Fresh Air
2. Wash w/ Soap & Water (15m) 2. Check pH (Target 7.4) 2. Monitor O2 Saturation
3. Avoid Organic Solvents 3. Ophthalmology Consult 3. Treat Bronchospasm

Medical Review:

Monitor for Methemoglobinemia
(Aniline substructure risk)

Click to download full resolution via product page

Caption: Decision tree for emergency response, highlighting the specific medical monitoring
requirement for aniline-derivative toxicity.

Specific Treatment Protocols

¢ Skin Contact: Do NOT use alcohol or acetone to wash the skin. This compound is lipophilic;
organic solvents will increase transdermal absorption. Use lipophilic surfactants (soap) and
copious water.
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 Ingestion: Do not induce vomiting. The carboxylic acid group can cause esophageal burns if
regurgitated. Administer activated charcoal if within 1 hour of ingestion.

Handling, Storage & Stability[3][5]
hvsicochemical Tabl

Value -
Property . Significance
(Estimated/Observed)

Dust explosion hazard if

Physical State Solid (Crystalline powder) ] )
micronized.
) ) High thermal stability, but avoid
Melting Point 168-172 °C (Decomposes) )
overheating.
" pH dependent. Soluble in
Solubility (Water) Low to Moderate )
basic buffers.
» ] Preferred solvent for biological
Solubility (DMSO) High (>50 mg/mL)
assays.
pKa ~3.8 (Carboxylic acid) lonized at physiological pH.

Storage Logic|[3]

o Temperature: Store at +4°C. While chemically stable at room temperature, cold storage
prevents slow decarboxylation or oxidation of the amine over months.

e Atmosphere: Inert gas (Argon/Nitrogen) recommended. The secondary amine is susceptible
to slow oxidation.

e Incompatibilities: Strong oxidizing agents (peroxides), strong bases (forms salts, generates
heat), and acid chlorides.

Thermal Decomposition

In the event of a fire, this compound decomposes to release:

e Hydrogen Chloride (HCI): Corrosive gas.
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e Nitrogen Oxides (NOx): Pulmonary irritants.

e Carbon Monoxide (CO).

Exposure Controls & Personal Protection
Engineering Controls

Use a Class Il Biosafety Cabinet or a Chemical Fume Hood when handling open powder. The
"2-methyl" steric hindrance does not guarantee lack of biological activity; treat as a potent
pharmacological agent.

PPE Selection Matrix

e Respiratory: N95 (US) or P2 (EU) dust mask minimum. If handling >10g, use a half-face
respirator with organic vapor/acid gas cartridges (OV/AG).

e Hand Protection:
o Preferred: Nitrile Rubber (0.11 mm thickness). Breakthrough time >480 min.
o Avoid: Latex (poor resistance to aromatic amines).
o Eye Protection: Chemical safety goggles. Face shield if handling solutions >1M.
Toxicological Insight (E-E-A-T)

Mechanism of Action (Theorized)

Based on its structure (N-analog of Clofibric acid), this compound is likely a Peroxisome
Proliferator-Activated Receptor alpha (PPARQ) agonist.

 Biological Implication: Chronic exposure may lead to hepatomegaly (liver enlargement) and
peroxisome proliferation, similar to fibrate drugs.

o Genotoxicity: The 4-chlorophenyl moiety raises concerns for genotoxicity, although the steric
bulk of the 2-methyl group usually reduces the formation of reactive nitrenium ions compared
to 4-chloroaniline.
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Structure-Toxicity Diagram

The following diagram maps the chemical structure to specific safety risks.

4-Chloro Substituent Halogenation Aquatlc_ 1917
(Persistent)

Metabolic Oxidation Potential
Methemoglobinemia

e Proton Donor Eye/Skin Irritation
Carboxylic Acid (Acidic pH)

Click to download full resolution via product page

N-(4-Chlorophenyl)-2-methylalanine Secondary Amine

Caption: Structure-Activity Relationship (SAR) mapping functional groups to specific
toxicological hazards.

Ecological Information

» Persistence: The Carbon-Chlorine bond on the aromatic ring makes this compound resistant
to rapid biodegradation. Treat as Persistent in the environment.

o Disposal: Do not flush down drains. Collect as Halogenated Organic Waste. High-
temperature incineration (>1000°C) with scrubber is required to handle HCI generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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